Cas no 65078-93-5 (4-Quinazolinecarbonitrile, 2-methyl-)

• Product Name: 4-Quinazolinecarbonitrile, 2-methyl-
• CAS No: 65078-93-5
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 408140
• PubChem ID: 12368545
• Update Time: 2025-04-19

4-Quinazolinecarbonitrile, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinecarbonitrile, 2-methyl-
• 2-methylquinazoline-4-carbonitrile
• SCHEMBL1772180
• DTXSID10494693
• 65078-93-5

• Inchi： 1S/C10H7N3/c1-7-12-9-5-3-2-4-8(9)10(6-11)13-7/h2-5H,1H3
• InChI Key： JWQALKGDUDMOGP-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(C#N)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 169.06411
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines